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Compound of Interest

Compound Name: N-Naphthalen-2-yl-isobutyramide

Cat. No.: B1622592 Get Quote

An in-depth analysis of the scientific literature reveals a significant gap in the understanding of

the specific mechanism of action for N-Naphthalen-2-yl-isobutyramide. While this compound

is cataloged chemically, extensive searches have yielded no publicly available studies detailing

its biological effects, signaling pathways, or quantitative data related to its activity.[1][2] This

technical guide, therefore, addresses the available information on structurally related

naphthalene derivatives to provide a contextual framework for potential research directions.

I. N-(Naphthalen-2-yl)acetamide Derivatives:
Antiproliferative Effects
Research into compounds structurally similar to N-Naphthalen-2-yl-isobutyramide has

focused on derivatives of N-(naphthalen-2-yl)acetamide. One notable study synthesized and

evaluated a series of these derivatives for their in vitro antiproliferative activities against a panel

of human cancer cell lines.

Quantitative Data Summary
A key finding from this research was the identification of N-(naphthalen-2-yl)-2-(2-oxo-1,2,3,4-

tetrahydroquinolin-6-yloxy)acetamide (compound 18 in the study) as a potent antiproliferative

agent. The quantitative data for this compound is summarized below.
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Compound
Name

Cell Line IC50 (μM)

Cytotoxicity
against
PBMCs (at 50
μM)

Reference

N-(naphthalen-2-

yl)-2-(2-oxo-

1,2,3,4-

tetrahydroquinoli

n-6-

yloxy)acetamide

NPC-TW01 0.6
No detectable

cytotoxicity
[3]

Mechanism of Action Theories
Studies on the most active compound, N-(naphthalen-2-yl)-2-(2-oxo-1,2,3,4-tetrahydroquinolin-

6-yloxy)acetamide, revealed that its antiproliferative effects on the human nasopharyngeal

carcinoma cell line (NPC-TW01) are mediated through the alteration of cell division.[3]

Specifically, the compound was found to induce an accumulation of cells in the S phase of the

cell cycle in a time- and concentration-dependent manner.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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